Cas no 69098-45-9 (1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-)

• Product Name: 1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
• CAS No: 69098-45-9
• MF: C₅H₁₀S₃
• MW: 166.327897548676
• CID: 392229
• PubChem ID: 71374492
• Update Time: 2025-04-19

1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
• DTXSID80797269
• SHLIDHGBMLQTDS-UHNVWZDZSA-N
• (3S,5R)-3-Ethyl-5-methyl-1,2,4-trithiolane
• 69098-45-9
• cis-3-ethyl-5-methyl-1,2,4-trithiolane

• Inchi： 1S/C5H10S3/c1-3-5-6-4(2)7-8-5/h4-5H,3H2,1-2H3/t4-,5+/m1/s1
• InChI Key： SHLIDHGBMLQTDS-UHNVWZDZSA-N
• SMILES： S1[C@@H](C)SS[C@H]1CC

Computed Properties

• Exact Mass: 165.99446384g/mol
• Monoisotopic Mass: 165.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes Trithiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes